Cas no 901756-10-3 (2-{8,9-dimethoxy-2-(4-nitrophenyl)-1,2,4triazolo1,5-cquinazolin-5-ylsulfanyl}-1-phenylethan-1-one)

• Product Name: 2-{8,9-dimethoxy-2-(4-nitrophenyl)-1,2,4triazolo1,5-cquinazolin-5-ylsulfanyl}-1-phenylethan-1-one
• CAS No: 901756-10-3
• MF: C₂₅H₁₉N₅O₅S
• MW: 501.513863801956
• CID: 5939303
• PubChem ID: 15996338
• Update Time: 2025-05-19

2-{8,9-dimethoxy-2-(4-nitrophenyl)-1,2,4triazolo1,5-cquinazolin-5-ylsulfanyl}-1-phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-{8,9-dimethoxy-2-(4-nitrophenyl)-1,2,4triazolo1,5-cquinazolin-5-ylsulfanyl}-1-phenylethan-1-one
• 2-((8,9-dimethoxy-2-(4-nitrophenyl)-[1,2,4]triazolo[1,5-c]quinazolin-5-yl)thio)-1-phenylethanone
• 2-{[8,9-dimethoxy-2-(4-nitrophenyl)[1,2,4]triazolo[1,5-c]quinazolin-5-yl]thio}-1-phenylethanone
• 2-[[8,9-dimethoxy-2-(4-nitrophenyl)-[1,2,4]triazolo[1,5-c]quinazolin-5-yl]sulfanyl]-1-phenylethanone
• AKOS001824004
• F3407-1779
• 901756-10-3
• EU-0059911
• 2-{[8,9-dimethoxy-2-(4-nitrophenyl)-[1,2,4]triazolo[1,5-c]quinazolin-5-yl]sulfanyl}-1-phenylethan-1-one

• Inchi： 1S/C25H19N5O5S/c1-34-21-12-18-19(13-22(21)35-2)26-25(36-14-20(31)15-6-4-3-5-7-15)29-24(18)27-23(28-29)16-8-10-17(11-9-16)30(32)33/h3-13H,14H2,1-2H3
• InChI Key： RIQQQYAUAVKBDV-UHFFFAOYSA-N
• SMILES： S(CC(C1C=CC=CC=1)=O)C1=NC2C=C(C(=CC=2C2=NC(C3C=CC(=CC=3)[N+](=O)[O-])=NN21)OC)OC

Computed Properties

• Exact Mass: 501.11068990g/mol
• Monoisotopic Mass: 501.11068990g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 772
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 150Ų

Additional information on 2-{8,9-dimethoxy-2-(4-nitrophenyl)-1,2,4triazolo1,5-cquinazolin-5-ylsulfanyl}-1-phenylethan-1-one

Introduction to 2-{8,9-dimethoxy-2-(4-nitrophenyl)-1,2,4triazolo1,5-cquinazolin-5-ylsulfanyl}-1-phenylethan-1-one (CAS No: 901756-10-3)

2-{8,9-dimethoxy-2-(4-nitrophenyl)-1,2,4triazolo1,5-cquinazolin-5-ylsulfanyl}-1-phenylethan-1-one (CAS No: 901756-10-3) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by their complex structural architecture and diverse biological activities. The presence of multiple functional groups, including dimethoxy, nitrophenyl, triazoloquinazoline, and sulfanyl moieties, contributes to its unique chemical properties and potential therapeutic applications.

The structural framework of this compound incorporates a triazoloquinazoline core, which is a well-known scaffold in drug discovery due to its ability to interact with various biological targets. The 8,9-dimethoxy substituents enhance the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for further pharmacological investigation. Additionally, the 4-nitrophenyl group introduces a polar moiety that can influence solubility and binding affinity. The terminal sulfanyl group further modulates the electronic properties of the molecule, potentially enhancing its interaction with biological receptors.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with mechanisms targeting inflammation, cancer, and neurodegenerative diseases. The compound 2-{8,9-dimethoxy-2-(4-nitrophenyl)-1,2,4triazolo1,5-cquinazolin-5-ylsulfanyl}-1-phenylethan-1-one has emerged as a promising candidate in this context. Studies have indicated that the triazoloquinazoline scaffold can exhibit inhibitory effects on kinases and other enzymes involved in disease pathways. The specific arrangement of substituents in this molecule may contribute to its ability to modulate these pathways effectively.

One of the most compelling aspects of this compound is its potential role in oncology research. The nitrophenyl group has been shown to enhance binding affinity to certain protein targets associated with tumor growth and progression. Preclinical studies have suggested that derivatives of this class of compounds may inhibit the activity of cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle. By modulating CDK activity, these compounds could potentially induce apoptosis or arrest cell proliferation in cancerous cells.

The dimethoxy and sulfanyl groups also play crucial roles in determining the biological activity of this molecule. The dimethoxy substituents can improve metabolic stability by preventing rapid degradation in vivo. Meanwhile, the sulfanyl group can form hydrogen bonds with biological targets, enhancing binding interactions. These features make the compound an attractive scaffold for further optimization through structure-based drug design approaches.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of such complex molecules with high accuracy. Molecular docking studies have been performed using virtual screening techniques to identify potential binding pockets on target proteins. These studies have highlighted the ability of 2-{8,9-dimethoxy-2-(4-nitrophenyl)-1,2,4triazolo1,5-cquinazolin-5-ylsulfanyl}-1-phenylethan-1-one to interact with key residues on enzymes such as cyclin-dependent kinases (CDKs) and tyrosine kinases (TKs). This information has been instrumental in guiding synthetic modifications aimed at improving potency and selectivity.

The pharmacokinetic properties of this compound are also under investigation. In vitro assays have been conducted to assess its solubility, permeability, and metabolic stability. These studies have provided valuable insights into how structural modifications can enhance oral bioavailability and reduce susceptibility to enzymatic degradation. For instance, optimizing the size and electronic properties of substituents can significantly improve passive diffusion across biological membranes.

Another area of interest is the potential application of this compound in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The triazoloquinazoline scaffold has been reported to exhibit cholinergic activity by modulating acetylcholine receptors. Additionally, the presence of electron-withdrawing groups like the nitrophenyl moiety can influence redox-sensitive pathways relevant to neurodegeneration. Further research is needed to fully elucidate these mechanisms and explore their therapeutic implications.

The synthesis of this compound presents both challenges and opportunities for organic chemists. Multi-step synthetic routes involving heterocyclic transformations are required to construct the triazoloquinazoline core efficiently. Advances in catalytic methods have enabled more streamlined syntheses while maintaining high yields and purity standards necessary for pharmaceutical applications.

Ethical considerations are paramount when conducting research involving novel therapeutic agents like 2-{8,9-dimethoxy-2-(4-nitrophenyl)-1,2,4triazolo1,5-cquinazolin-5-ylsulfanyl}-1-phenylethan-1-one (CAS No: 901756-10-3). Preclinical safety assessments must be performed thoroughly before moving into human trials to ensure that potential risks are minimized. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing such research while adhering to regulatory guidelines.

In conclusion,2-{8,9-dimethoxy-2-(4-nitrophenyl)-1,2,4triazolo1,5-cquinazolin-5-ylsulfanyl}-1-phenylethan-1-one (CAS No: 901756-10-3) represents a fascinating example of how structural complexity can be leveraged for therapeutic benefit. Its unique combination of functional groups makes it a versatile scaffold for drug discovery efforts targeting various diseases ranging from cancer to neurodegenerative disorders. Continued research into its mechanism(s) of action will undoubtedly uncover new opportunities for developing next-generation pharmaceutical agents.